N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C21H14ClN3O4/c1-12-16(6-3-7-18(12)25(27)28)20(26)23-15-5-2-4-13(10-15)21-24-17-11-14(22)8-9-19(17)29-21/h2-11H,1H3,(H,23,26)
• InChI Key: MNKOGCWFYLKFGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)Cl
• Molecular Formula: C21H14ClN3O4
• Molecular Weight: 407.8 g/mol

Description

N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzoxazole derivatives and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide involves the inhibition of COX-2 and 5-LOX enzymes. This inhibition leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide has been shown to have several biochemical and physiological effects. This compound has been shown to reduce inflammation and pain in animal models of inflammation. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide has several advantages and limitations for lab experiments. One advantage is its ability to selectively inhibit COX-2 and 5-LOX enzymes, which makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation is that this compound may have off-target effects, which may complicate the interpretation of results.

Future Directions

There are several potential future directions for the study of N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide. One potential direction is the development of more potent and selective inhibitors of COX-2 and 5-LOX enzymes based on the structure of this compound. Another potential direction is the investigation of the potential therapeutic applications of this compound in various diseases, such as cancer and neurodegenerative diseases. Additionally, the use of this compound as a tool for studying the role of COX-2 and 5-LOX enzymes in various biological processes may lead to new insights into the mechanisms underlying these processes.

Synthesis Methods

The synthesis of N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide involves the reaction of 5-chloro-2-aminobenzoic acid with 2-hydroxybenzaldehyde to form 5-chloro-2-(2-hydroxyphenyl)benzoxazole. This intermediate is then reacted with 3-nitrobenzoyl chloride in the presence of a base to form the final product.

Scientific Research Applications

N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]-2-methyl-3-nitrobenzamide has been extensively studied for its potential applications in scientific research. This compound has been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the production of inflammatory mediators.